Cas no 50901-54-7 ((2E)-3-(pyridazin-4-yl)prop-2-enoic acid)

(2E)-3-(pyridazin-4-yl)prop-2-enoic acid structure
50901-54-7 structure
Product Name:(2E)-3-(pyridazin-4-yl)prop-2-enoic acid
CAS No:50901-54-7
MF:C7H6N2O2
MW:150.134741306305
CID:1570379
PubChem ID:14342233
Update Time:2025-04-21

(2E)-3-(pyridazin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-pyridazinyl)-, (2E)-
    • 3-pyridazin-4-ylprop-2-enoic acid
    • (2E)-3-(pyridazin-4-yl)prop-2-enoic acid
    • EN300-1457077
    • (E)-3-(Pyridazin-4-yl)acrylic acid
    • (2E)-3-(PYRIDAZIN-4-YL)PROP-2-ENOICACID
    • F84199
    • 50901-54-7
    • (E)-3-(Pyridazin-4-yl)acrylicacid
    • (E)-3-pyridazin-4-ylprop-2-enoic acid
    • CS-0459919
    • SCHEMBL12499653
    • Inchi: 1S/C7H6N2O2/c10-7(11)2-1-6-3-4-8-9-5-6/h1-5H,(H,10,11)/b2-1+
    • InChI Key: MWGDDRISERADCW-OWOJBTEDSA-N
    • SMILES: OC(/C=C/C1=CN=NC=C1)=O

Computed Properties

  • Exact Mass: 150.04298
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • PSA: 63.08

(2E)-3-(pyridazin-4-yl)prop-2-enoic acid Pricemore >>

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